Cas no 105969-16-2 (3,5-DIFLUORO-4-METHOXYBENZYLAMINE)

• Product name: 3,5-DIFLUORO-4-METHOXYBENZYLAMINE
• CAS No: 105969-16-2
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD04115915
• CID: 62586
• PubChem ID: 14626469

3,5-DIFLUORO-4-METHOXYBENZYLAMINE Chemical and Physical Properties

Names and Identifiers

• 3,5-DIFLUORO-4-METHOXYBENZYLAMINE
• (3,5-difluoro-4-methoxyphenyl)methanamine
• JRD-1431
• (3,5-Difluoro-4-methoxyphenyl)
• A801343
• SCHEMBL855357
• 105969-16-2
• DTXSID20562372
• MFCD04115915
• AC-26272
• FT-0753162
• 3,5-Difluoro-4-methoxybenzylamine, AldrichCPR
• CS-0449581
• 1-(3,5-Difluoro-4-methoxyphenyl)methanamine
• JS-4270
• MCQREBXBVNPGJZ-UHFFFAOYSA-N
• AKOS015910426
• DB-031059

• MDL： MFCD04115915
• Inchi： 1S/C8H9F2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,4,11H2,1H3
• InChI Key： MCQREBXBVNPGJZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CN)F)OC

Computed Properties

• Exact Mass: 173.06500
• Monoisotopic Mass: 173.06522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.22
• Boiling Point: 231.6 °C at 760 mmHg
• Flash Point: 231.6 °C at 760 mmHg
• Refractive Index: 1.4980
• PSA: 35.25000
• LogP: 2.13240
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

3,5-DIFLUORO-4-METHOXYBENZYLAMINE Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• PackingGroup：III
• HazardClass：8
• Packing Group：III
• Packing Group：III

3,5-DIFLUORO-4-METHOXYBENZYLAMINE Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3,5-DIFLUORO-4-METHOXYBENZYLAMINE

3,5-DIFLUORO-4-METHOXYBENZYLAMINE: A Comprehensive Overview

3,5-DIFLUORO-4-METHOXYBENZYLAMINE, also known by its CAS registry number CAS No. 105969-16-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzylamine backbone substituted with fluorine atoms at the 3 and 5 positions and a methoxy group at the 4 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 3,5-DIFLUORO-4-METHOXYBENZYLAMINE typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to streamline the synthesis process while minimizing environmental impact.

In terms of applications, 3,5-DIFLUORO-4-METHOXYBENZYLAMINE has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its fluorinated structure enhances pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for designing effective therapeutic agents. Recent studies have highlighted its role in the synthesis of kinase inhibitors and other bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

Beyond pharmaceuticals, this compound also finds utility in agrochemicals and materials science. In agrochemistry, it serves as an intermediate in the production of fungicides and herbicides with improved efficacy against pests and weeds. In materials science, its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

From a research perspective, 3,5-DIFLUORO-4-METHOXYBENZYLAMINE has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its structural properties. Computational chemistry methods have also been employed to predict its reactivity and interaction with biological systems, providing valuable insights for rational drug design.

In conclusion, 3,5-DIFLUORO-4-METHOXYBENZYLAMINE stands out as a pivotal compound in contemporary chemical research due to its diverse applications and promising potential across multiple disciplines. As scientific advancements continue to unfold, this compound is expected to play an even more critical role in driving innovation in medicine, agriculture, and materials science.